Cas no 70451-69-3 (5-Isopropyl-1-methylpyridin-2(1H)-one)

• Product Name: 5-Isopropyl-1-methylpyridin-2(1H)-one
• CAS No: 70451-69-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 975157
• PubChem ID: 12485131
• Update Time: 2024-03-01

5-Isopropyl-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-methyl-5-(1-methylethyl)-(9CI)
• 5-Isopropyl-1-methylpyridin-2(1H)-one

• Inchi： 1S/C9H13NO/c1-7(2)8-4-5-9(11)10(3)6-8/h4-7H,1-3H3
• InChI Key： GWSOIFJYYARYAI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1C)C(C)C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones